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Introduction
This technical guide provides a comprehensive overview of the monoclonal antibody sc-53116,

focusing on its immunogen, target specificity, and applications in biomedical research. It has

come to our attention that there may be some confusion regarding the target of this antibody.

This guide clarifies that sc-53116 is specific for the Thy-1 antigen, also known as CD90, and

not CD29 (Integrin β1). The immunogen used to generate this antibody is of rat origin.

Immunogen and Antibody Specificity
The monoclonal antibody sc-53116, clone OX-7, was generated using thymocyte Thy-1 antigen

of rat origin as the immunogen.[1][2] Thy-1 is a 25-37 kDa glycosylphosphatidylinositol (GPI)-

anchored cell surface protein that belongs to the immunoglobulin superfamily.[3][4] It is a highly

conserved molecule involved in various cellular processes, including cell adhesion, migration,

and signal transduction.[5][6]

Note on CD29: CD29, or Integrin β1, is a distinct cell surface protein with a different structure

and function.[7][8][9] While both Thy-1 and integrins are involved in cell adhesion, they are

separate molecular entities. The sc-53116 antibody is not directed against CD29. For research

targeting CD29, alternative antibodies such as sc-374429 or sc-59829 from Santa Cruz

Biotechnology are appropriate.[10][11]
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Characteristics of the Immunogen: Rat Thy-1 Antigen
The Thy-1 antigen from rat thymocytes is a sialoglycoprotein.[12] It is expressed on various cell

types, including thymocytes, neurons, hematopoietic stem cells, and fibroblasts.[13] The

molecular weight of the glycosylated Thy-1 protein can range from 25 to 37 kDa.[1]

Antibody Data and Applications
The sc-53116 antibody is a mouse monoclonal IgG1 κ antibody.[2] It is recommended for the

detection of the Thy-1.1 antigenic determinant in mouse, rat, and human samples.[1]

Quantitative Data Summary
Property Value Source

Catalog Number sc-53116 Santa Cruz Biotechnology

Clone OX-7 [14]

Host Species Mouse [14]

Isotype IgG1 κ [2]

Immunogen Rat thymocyte Thy-1 antigen [1][2]

Target Thy-1 (CD90) [14]

Reactivity Mouse, Rat, Human [14]

Molecular Weight 25-37 kDa (glycosylated) [1]

Recommended Applications and Starting Dilutions
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Application Starting Dilution Dilution Range

Western Blotting (WB) 1:200 1:100 - 1:1000

Immunoprecipitation (IP)
1-2 µg per 100-500 µg of total

protein
-

Immunofluorescence (IF) 1:50 1:50 - 1:500

Immunohistochemistry (IHC)

(Paraffin)
1:50 1:50 - 1:500

Flow Cytometry (FCM) 1 µg per 1 x 10^6 cells -

Data sourced from Santa Cruz

Biotechnology datasheet.[1]

Experimental Protocols
The following are detailed methodologies for key experiments using the sc-53116 antibody,

adapted from standard protocols.

Western Blotting
This protocol outlines the detection of Thy-1 in cell lysates or tissue extracts.

Workflow for Western Blotting
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Sample Preparation Electrophoresis & Transfer Immunodetection

Cell/Tissue Lysate Protein Quantification Denature with Sample Buffer SDS-PAGE Transfer to PVDF Membrane Blocking Incubate with sc-53116
(1:200 - 1:1000)

Incubate with HRP-conjugated
secondary antibody ECL Detection
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Deparaffinization and Rehydration

Antigen Retrieval
(e.g., citrate buffer, pH 6.0)

Endogenous Peroxidase Blocking

Non-specific Binding Blocking

Primary Antibody Incubation
(sc-53116, 1:50 - 1:500)

Secondary Antibody Incubation
(HRP-conjugated)

Detection with DAB

Counterstaining (e.g., Hematoxylin)

Dehydration and Mounting
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T-Cell

Thy-1 Cross-linking
(e.g., by sc-53116)

Protein Tyrosine Kinases
(e.g., Src family)

activates

MAPK Pathway

activates

T-Cell Proliferation & Differentiation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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